Cas no 851804-77-8 (1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one)

• Product Name: 1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• CAS No: 851804-77-8
• Molecular Formula: C₁₄H₁₈N₂OS
• Molecular Weight: 262.370522022247
• CID: 6136979
• PubChem ID: 5056767

1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one Properties

Names and Identifiers

• 1-(2-{(4-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• 1-Propanone, 1-[4,5-dihydro-2-[[(4-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-
• F0630-1198
• 1-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]propan-1-one
• 1-(2-{[(4-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• 1-(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)propan-1-one
• AKOS024589142
• 851804-77-8
• SR-01000096217-1
• SR-01000096217

• InChIKey： YXMZHCQMALDWLO-UHFFFAOYSA-N
• Inchi： 1S/C14H18N2OS/c1-3-13(17)16-9-8-15-14(16)18-10-12-6-4-11(2)5-7-12/h4-7H,3,8-10H2,1-2H3
• SMILES： C(N1C(SCC2=CC=C(C)C=C2)=NCC1)(=O)CC

Computed Properties

• Exact Mass: 262.11398438g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 262.11398438g/mol
• Heavy Atom Count: 18
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Boiling Point: 393.5±45.0 °C(Predicted)
• pka: 2.24±0.60(Predicted)
• Density: 1.15±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes